Cas no 159647-64-0 (3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-ethyl-7-hydroxy-6-propyl-4H-chromen-4-one)

• Product Name: 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-ethyl-7-hydroxy-6-propyl-4H-chromen-4-one
• CAS No: 159647-64-0
• MF: C₂₂H₂₂O₅
• MW: 366.407086849213
• CID: 6123982
• PubChem ID: 5428915
• Update Time: 2025-06-07

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-ethyl-7-hydroxy-6-propyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-ethyl-7-hydroxy-6-propyl-4H-chromen-4-one
• 3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-ethyl-7-hydroxy-6-propyl-4H-chromen-4-one
• 4H-1-Benzopyran-4-one, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-ethyl-7-hydroxy-6-propyl-
• SR-01000416976-1
• 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-ethyl-7-hydroxy-6-propylchromen-4-one
• SR-01000416976
• HMS1649G19
• 159647-64-0
• F0196-0121
• AKOS002347069
• Oprea1_165261

• Inchi： 1S/C22H22O5/c1-3-5-13-10-15-19(12-16(13)23)27-17(4-2)21(22(15)24)14-6-7-18-20(11-14)26-9-8-25-18/h6-7,10-12,23H,3-5,8-9H2,1-2H3
• InChI Key： QARKTTBQZMQACQ-UHFFFAOYSA-N
• SMILES： C1(CC)OC2=CC(O)=C(CCC)C=C2C(=O)C=1C1=CC=C2OCCOC2=C1

Computed Properties

• Exact Mass: 366.14672380g/mol
• Monoisotopic Mass: 366.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• Boiling Point: 557.8±50.0 °C(Predicted)
• pka: 7.47±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-ethyl-7-hydroxy-6-propyl-4H-chromen-4-one

Professional Introduction to Compound with CAS No. 159647-64-0 and Product Name: 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-ethyl-7-hydroxy-6-propyl-4H-chromen-4-one

The compound in question, identified by the CAS No. 159647-64-0, is a complex organic molecule with a rich structural framework that has garnered significant attention in the field of pharmaceutical chemistry. The product name: 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-ethyl-7-hydroxy-6-propyl-4H-chromen-4-one provides a detailed insight into its chemical composition, which includes several key functional groups and heterocyclic structures. This compound belongs to the chromenone class, a category of molecules known for their diverse biological activities and potential therapeutic applications.

Chromenones, particularly those containing benzodioxin derivatives, have been extensively studied for their pharmacological properties. The presence of the 2,3-dihydro-1,4-benzodioxin moiety in this compound suggests a possible role in modulating biological pathways associated with inflammation, oxidative stress, and neuroprotection. Recent research has highlighted the importance of chromenone derivatives in developing novel therapeutic agents due to their ability to interact with various biological targets.

The structure of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-ethyl-7-hydroxy-6-propyl-4H-chromen-4-one exhibits a conjugated system that can participate in electronic transitions, making it a candidate for applications in photochemical and photodynamic therapies. Additionally, the hydroxyl and propyl substituents may contribute to its solubility and bioavailability, factors that are crucial for drug development. The 7-hydroxy group specifically is often associated with antioxidant properties, which are relevant in the context of chronic diseases where oxidative damage plays a significant role.

In the realm of medicinal chemistry, the synthesis of this compound represents a sophisticated approach to designing molecules with enhanced pharmacological profiles. The synthetic pathways employed to produce 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-ethyl-7-hydroxy-6-propyl-4H-chromen-4-one involve multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation and selective oxidation are often employed to construct the desired framework.

One of the most compelling aspects of this compound is its potential in neuroprotective research. The benzodioxin scaffold is known to have neuroactive properties, and studies have suggested that derivatives of this class may be effective in mitigating neurodegenerative disorders. The hydroxypropyl group could enhance brain penetration, which is essential for treating central nervous system (CNS) diseases. Current research is exploring how modifications in this region can optimize bioavailability without compromising efficacy.

The pharmacokinetic behavior of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-ethyl-7-hydroxy-6-propyl-4H-chromen-4-one is another area of interest. Understanding how the body processes this compound can lead to better dosing regimens and improved therapeutic outcomes. Preliminary studies indicate that it may exhibit favorable metabolic stability, allowing for longer half-lives and reduced dosing frequency. This characteristic is particularly important for chronic conditions where long-term treatment is necessary.

Furthermore, the toxicological profile of this compound has been carefully evaluated through in vitro and in vivo studies. These investigations aim to assess its safety margins and potential side effects before moving into clinical trials. The results from these studies are crucial for determining whether it can progress to human testing without posing significant risks. The benzodioxin moiety, while promising biologically, also requires thorough examination to rule out any adverse interactions or toxicities.

The integration of computational methods into drug discovery has significantly accelerated the development process for compounds like 3-(2,3-dihydro-1,4-benzodioxin-6-yi l)-2ethyl7hydroxy6propy l4Hchromen4one. Molecular modeling techniques allow researchers to predict how this molecule will interact with biological targets at an atomic level. This approach has been particularly useful in identifying potential off-target effects that could compromise its therapeutic potential.

Recent advancements in synthetic chemistry have also enabled the creation of analogs with modified structures that may offer improved properties over the parent compound. By systematically altering functional groups or introducing new ones, chemists can fine-tune the biological activity of chromenone derivatives. This iterative process often involves high-throughput screening (HTS) to rapidly test large libraries of compounds for activity against specific targets.

The role of chromenones in anti-inflammatory therapy is another area where significant progress has been made. Inflammatory processes are central to many diseases, including autoimmune disorders and chronic infections. Compounds like 3-(2,3-dihydro1 ,4benzodioxin6y i l) -2ethyl7hydroxy -6propy l -4Hchromen -4-one have shown promise in modulating inflammatory pathways by inhibiting key enzymes such as COX and LOX.

Moreover, chromenones have been explored for their antimicrobial properties, particularly against drug-resistant strains of bacteria. The structural features present in this compound may enable it to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Such findings are crucial given the growing concern over antibiotic resistance worldwide.

In conclusion, 3-(2 ,3dihydro1 ,4benzodioxin -6y i l) -2ethyl7hydroxy -6propy l -4Hchrom ene -4 one represents a promising candidate for further pharmaceutical development due to its unique structural features and demonstrated biological activities . Its potential applications span multiple therapeutic areas including neuroprotection , anti-inflammation , antimicrobial therapy , and more . As research continues , additional insights into its mechanism(s) o faction will undoubtedly emerge , paving th e way f or novel treatments based on this innovative chemical entity . p >